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Acibenzolar-S-methyl storage stability handling
guidelines

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Acibenzolar-S-Methyl

CAS No.: 135158-54-2

Cat. No.: S517036

Physical & Chemical Properties of Acibenzolar-S-
Methyl

The following table summarizes key data that can inform handling and storage decisions. Stability is

influenced by these inherent properties [1].

Property Value |/ Description Relevance to Storage & Handling

Physical State White to beige Standard storage for solid chemicals is likely
crystalline powder [1] appropriate.

Melting Point 133 °C [1] Indicates stability at standard lab temperatures.

Solubility in Water (at 7.7 mg/L [1] Low solubility; formulations (e.g., dispersible

20°C, pH 7) granules) are used for application.

Solubility in Organic High (e.g., 28,000 mg/L  May inform cleaning procedures for equipment.

Solvents in acetone) [1]

Octanol-Water Partition 3.1[1] Suggests potential for bioaccumulation; handle

Coefficient (Log P) with care to prevent environmental release.
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Residue Analysis Method for Agro-Products

This validated protocol can be adapted for stability testing by analyzing samples stored under different

conditions over time [2].

¢ 1. Sample Preparation: Homogenize the representative fruit or vegetable commodity (e.g., potato,
garlic, cabbage, grape, tomato).
e 2. Extraction: Use a modified QUEChERS method to extract ASM and its primary metabolite,
acibenzolar acid, from the sample.
¢ 3. Cleanup: Employ a dispersive solid-phase extraction (d-SPE) cleanup step to remove co-extracted
matrix interferents.
e 4. Analysis: Analyze the purified extract using UPLC-MS/MS (Ultra-Performance Liquid
Chromatography with Tandem Mass Spectrometry).
o Residue Definition: For accurate quantification, the method should target the sum of
acibenzolar-S-methyl and acibenzolar acid (free and conjugated), expressed as ASM [3] [2].
5. Method Validation: The protocol has demonstrated satisfactory performance parameters:
o Recovery: 70-108%
o Fortification Range: 0.01-1 mg/kg
o Precision: Relative Standard Deviations (RSDs) < 17.7%

ASM-Induced Signaling Pathway in Plants

This diagram illustrates the systemic acquired resistance (SAR) pathway activated by ASM, which is

relevant for designing your bioassays.
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Diagram: ASM-induced antiviral SAR pathway. Based on mutant studies, ICS1, FMO1, and NPR1 are

essential for this systemic resistance [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact

Your Ultimate Destination for Small-Molecule (aka. pddress: (S)tntarlo, CA 91761, United
smolecule) Compounds, Empowering Innovative ates
Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com

© 2026 Smolecule. All rights reserved. 4/ 4 Tech Support


https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/13.htm
https://www.sciencedirect.com/science/article/pii/S0147651320310174
https://pmc.ncbi.nlm.nih.gov/articles/PMC7009362/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10855377/
https://www.smolecule.com/products/b517036#acibenzolar-s-methyl-storage-stability-handling-guidelines
https://www.smolecule.com/products/b517036#acibenzolar-s-methyl-storage-stability-handling-guidelines
https://www.smolecule.com/products/b517036#acibenzolar-s-methyl-storage-stability-handling-guidelines
https://www.smolecule.com/products/b517036#acibenzolar-s-methyl-storage-stability-handling-guidelines
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s517036?utm_src=pdf-bulk
https://www.smolecule.com/products/s517036?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

